Csf1R-IN-15

• Molecular Formula: C22H22N4O
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C22H22N4O/c1-15-4-3-5-17(10-15)12-26(2)22-19-11-20(25-21(19)23-14-24-22)18-8-6-16(13-27)7-9-18/h3-11,14,27H,12-13H2,1-2H3,(H,23,24,25)
• InChIKey: KXUSCHVJJBSONI-UHFFFAOYSA-N

CSF1R-IN-15: Technical Profile and Procurement Overview

CSF1R-IN-15 (also known as compound 23) is a small-molecule inhibitor of the colony-stimulating factor 1 receptor (CSF1R), a key tyrosine kinase regulating macrophage survival and function. Its core structure is based on a pyrrolo[2,3-d]pyrimidine scaffold [1]. As detailed in a 2023 study in the Journal of Medicinal Chemistry, CSF1R-IN-15 exhibits subnanomolar enzymatic inhibition of CSF1R and has been co-crystallized with the receptor, revealing a binding conformation that is distinct from many other CSF1R inhibitors [1].

● Targets CSF1R in biochemical assays; inactive in standard cellular viability models

● Pyrrolopyrimidine chemotype with increased sp³ carbon fraction for selectivity profiling

● Supports conformational dynamics studies and acute target engagement research

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. View Source

CSF1R-IN-15 vs. Class-Level Substitution: Key Differences

Procurement decisions for CSF1R inhibitors cannot be based solely on their target name. CSF1R-IN-15 is not a generic substitute for other widely used CSF1R inhibitors like pexidartinib (PLX3397) or BLZ945. The critical point of differentiation is its binding mechanism: CSF1R-IN-15 targets the autoinhibited, 'DFG-out' conformation of the receptor [1]. This is a fundamentally different mode of action that underpins its unique selectivity profile and subnanomolar potency, which is not replicated by compounds that preferentially bind the active 'DFG-in' state. Consequently, substituting CSF1R-IN-15 with a different CSF1R inhibitor will yield a different biological outcome, making compound-specific selection essential for research reproducibility and targeted therapeutic development.

Cellular activity mismatch CSF1R-IN-15 shows inactivity in viability assays, whereas class members like PLX3397 exhibit high cellular activity — direct functional replacement may not be valid.

Chemotype divergence Sp³‑rich pyrrolopyrimidine scaffold differs from flat comparator structures, potentially altering selectivity and binding mode.

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. View Source

Quantitative Differentiation from PLX3397, BLZ945, and GW2580

Cellular Potency in Ba/F3 Viability Assays

In a head-to-head enzymatic comparison, CSF1R-IN-15 demonstrates 10-fold greater inhibitory potency against CSF1R than the clinical-stage inhibitor pexidartinib. The IC50 value for CSF1R-IN-15 was 0.5 nM, compared to 5 nM for pexidartinib in the same Z'-LYTE assay [1]. This enhanced potency is a direct outcome of its distinct binding mode to the autoinhibited form of the kinase [1].

Ba/F3 Viability

Head-to-head

IC50 > 10 µM (inactive)

vs PLX3397: high potency

Supports non‑canonical CSF1R binding context; not a pan‑inhibitor

72 h, CellTiter‑Glo, Ba/F3‑hCSF1R cells

Evidence Dimension	Enzymatic Inhibition of CSF1R
Target Compound Data	IC50 = 0.5 ± 0.2 nM
Comparator Or Baseline	Pexidartinib, IC50 = 5 nM
Quantified Difference	10-fold lower IC50 for CSF1R-IN-15
Conditions	Z'-LYTE kinase activity assay

Why This Matters

This quantifiable potency advantage means that lower concentrations of CSF1R-IN-15 are required to achieve comparable target engagement in biochemical assays, which is a key consideration for dose-response studies and minimizing compound usage.

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. (See Table 3) View Source

Pharmacokinetic Profile in Mice

While CSF1R-IN-15 exhibits potent on-target activity, its off-target profile is distinct from pexidartinib. CSF1R-IN-15 shows measurable inhibitory activity against the epidermal growth factor receptor (EGFR) with an IC50 of 118 nM, whereas pexidartinib shows 0% inhibition of EGFR in the same assay [1]. This indicates a divergent selectivity fingerprint that is relevant when considering potential off-target effects in cellular or in vivo models.

Mouse IV PK

Reported

t½ 0.5 h, CL 54 L/h/kg

AUC₀₋∞ 18 h·ng/mL

Rapid clearance supports acute target engagement; may limit long‑duration models

1 mg/kg IV, C57BLKS mice

Evidence Dimension	Inhibition of EGFR Kinase
Target Compound Data	IC50 = 118 ± 52 nM
Comparator Or Baseline	Pexidartinib, 0% inhibition
Quantified Difference	CSF1R-IN-15 inhibits EGFR, pexidartinib does not
Conditions	Z'-LYTE kinase activity assay

Why This Matters

This data provides a critical differentiator for researchers selecting a tool compound. The presence of EGFR activity in CSF1R-IN-15 means it is not a suitable substitute for pexidartinib in experiments where complete EGFR avoidance is required, and vice-versa.

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. (See Table 3) View Source

Plasma Protein Binding in Mouse Plasma

The binding mode of CSF1R-IN-15 has been definitively characterized by X-ray crystallography. The co-crystal structure of CSF1R in complex with compound 23 (PDB ID: 8CGC) at 1.93 Å resolution confirms that the compound binds to the kinase in a 'DFG-out' conformation, characteristic of the receptor's autoinhibited state [1]. This is a key structural insight, as many other CSF1R inhibitors, such as pexidartinib, are known to bind the active 'DFG-in' conformation [1].

Plasma Binding

Reported

69% bound (free ~31%)

vs PLX3397, BLZ945, GW2580: >97% bound

Higher free fraction may alter in vitro–in vivo translation

Equilibrium dialysis, 5 µM, 6 h

Evidence Dimension	Binding Conformation of CSF1R Kinase
Target Compound Data	DFG-out (autoinhibited) conformation
Comparator Or Baseline	Pexidartinib (and other type I inhibitors), DFG-in (active) conformation
Quantified Difference	Qualitative structural difference in binding mode
Conditions	X-ray crystallography of CSF1R/CSF1R-IN-15 complex

Why This Matters

This structural evidence explains the unique potency and selectivity profile of CSF1R-IN-15. It provides a rational basis for its differentiation from other inhibitors and is essential information for structure-based drug design and for researchers investigating the role of specific kinase conformations in disease.

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. View Source

Evidence-Backed Applications for Procurement

Conformational Selectivity Studies of CSF1R

This compound is ideal for studies designed to differentiate the biological effects of inhibiting the autoinhibited (DFG-out) conformation of CSF1R versus the active (DFG-in) conformation. Its subnanomolar potency and structurally-validated binding mode [1] make it the appropriate tool for generating high-confidence data on this specific mechanism.

Kinase Panel Selectivity Profiling

CSF1R-IN-15 is optimal for assays where maximal target engagement is required at low compound concentrations. Its enzymatic IC50 of 0.5 nM provides a significant potency advantage over pexidartinib (IC50 5 nM) [1], enabling robust inhibition in systems with high CSF1R expression or where solvent exposure must be minimized.

Rapid Target Engagement and Washout Studies

For research programs where EGFR inhibition (IC50 = 118 nM) is an acceptable or even desired part of the pharmacological profile, CSF1R-IN-15 offers a unique dual-kinase signature. This is in stark contrast to pexidartinib, which is devoid of EGFR activity [1], allowing researchers to probe the combined effects of CSF1R and EGFR pathway modulation in relevant cell or disease models.

Structure-Function Studies of CSF1R Conformational Dynamics

The availability of a high-resolution co-crystal structure (PDB: 8CGC) [1] makes CSF1R-IN-15 a reference compound for structure-activity relationship (SAR) studies and computational modeling focused on the DFG-out conformation of CSF1R. It serves as a critical starting point for medicinal chemistry efforts aimed at developing new therapies targeting this specific state.

Application

Selection Property

Validation Focus

CSF1R conformational dynamics studies

Cell‑inactive profile suggests non‑canonical binding

Co‑crystallization / binding assays (e.g., PDB 8CGC)

Kinase panel selectivity differentiation

Enzymatic inhibitor with no cellular interference

Discriminate enzymatic vs. cell‑based inhibition effects

Acute in vivo target engagement / washout

High systemic clearance, short half‑life profile

Downstream signaling time‑course experiments

• [1] Aarhus TI, et al. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. J Med Chem. 2023;66(10):6959-6980. View Source